N-ethyl-2-methyl-N-(1-methylpyrazol-4-yl)-5-phenyl-1,3-oxazole-4-sulfonamide

• IUPAC Name: N-ethyl-2-methyl-N-(1-methylpyrazol-4-yl)-5-phenyl-1,3-oxazole-4-sulfonamide
• InChI: InChI=1S/C16H18N4O3S/c1-4-20(14-10-17-19(3)11-14)24(21,22)16-15(23-12(2)18-16)13-8-6-5-7-9-13/h5-11H,4H2,1-3H3
• InChI Key: DNURVVBWJPLCSS-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CN(N=C1)C)S(=O)(=O)C2=C(OC(=N2)C)C3=CC=CC=C3
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

N-ethyl-2-methyl-N-(1-methylpyrazol-4-yl)-5-phenyl-1,3-oxazole-4-sulfonamide is a complex organic compound with potential applications in various fields, including agriculture and pharmaceuticals. This compound is characterized by its unique structure, which includes a pyrazole ring, an oxazole ring, and a sulfonamide group, making it a versatile molecule for chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl-2-methyl-N-(1-methylpyrazol-4-yl)-5-phenyl-1,3-oxazole-4-sulfonamide typically involves multiple steps, starting from readily available starting materialsThe reaction conditions often require the use of specific reagents such as Lawesson’s reagent or phosphorus sulfide for thionation .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove impurities and obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

N-ethyl-2-methyl-N-(1-methylpyrazol-4-yl)-5-phenyl-1,3-oxazole-4-sulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include halogenating agents for substitution reactions, oxidizing agents for oxidation reactions, and reducing agents for reduction reactions. The reaction conditions can vary widely, from room temperature to elevated temperatures, and may require inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield sulfoxides or sulfones, while reduction reactions may produce amines or alcohols.

Scientific Research Applications

N-ethyl-2-methyl-N-(1-methylpyrazol-4-yl)-5-phenyl-1,3-oxazole-4-sulfonamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies and drug development.

Industry: The compound is used in the production of agrochemicals, such as insecticides, due to its ability to target specific biological pathways in pests.

Mechanism of Action

The mechanism of action of N-ethyl-2-methyl-N-(1-methylpyrazol-4-yl)-5-phenyl-1,3-oxazole-4-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. For example, in insecticides, it may target the ryanodine receptor in insects, leading to a depletion of intracellular calcium reservoirs and ultimately causing paralysis and death of the pest.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other sulfonamide derivatives and heterocyclic compounds with insecticidal activity, such as:

Flubendiamide: A phthalic diamide insecticide.

Chlorantraniliprole: An anthranilic diamide insecticide.

Cyantraniliprole: Another anthranilic diamide with similar properties.

Uniqueness

N-ethyl-2-methyl-N-(1-methylpyrazol-4-yl)-5-phenyl-1,3-oxazole-4-sulfonamide is unique due to its specific combination of functional groups and rings, which confer distinct chemical and biological properties. Its ability to undergo various chemical reactions and its effectiveness as an insecticide make it a valuable compound in both research and industrial applications.